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Compound of Interest

Compound Name: 3,3-Diethoxy-1-propyne

Cat. No.: B167727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The molecular formula C7H12O2 represents a diverse array of isomeric structures, each with

unique chemical properties and a wide range of applications. This technical guide provides a

comprehensive overview of the synthesis, biological activities, and material science

applications of key C7H12O2 isomers. The information is tailored for researchers, scientists,

and drug development professionals, with a focus on detailed methodologies and quantitative

data.

Key Isomers of C7H12O2 and Their Significance
Isomers of C7H12O2 are found in various chemical classes, including cyclic carboxylic acids,

lactones, and cyclopentenones. These compounds serve as valuable building blocks in organic

synthesis, exhibit interesting biological activities, and are utilized as monomers in polymer

chemistry.

Cyclohexanecarboxylic Acid: A foundational C7H12O2 isomer, it is a versatile precursor in the

synthesis of pharmaceuticals and other organic compounds.

Lactones (e.g., ε-Caprolactone, γ-Heptalactone, Menthone Lactone): This class of cyclic esters

is of significant interest. ε-Caprolactone is a key monomer for biodegradable polyesters[1]. γ-

Heptalactone is a naturally occurring flavor and fragrance compound with potential roles in

quorum sensing[2][3]. Menthone lactone, derived from menthone, is also used in the flavor and

fragrance industry[4][5].
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Cyclopentenone Derivatives: These isomers, structurally related to jasmonates and

prostaglandins, often exhibit potent biological activities, particularly anti-inflammatory and

anticancer effects[2][4][6]. Their mechanism of action often involves the modulation of key

signaling pathways.

Synthesis of C7H12O2 Isomers
A variety of synthetic routes are employed to produce C7H12O2 isomers, ranging from

classical organic reactions to biocatalytic methods.

Synthesis of Cyclohexanecarboxylic Acid
One common industrial method for the synthesis of cyclohexanecarboxylic acid is the

hydrogenation of benzoic acid[7].

Synthesis of Lactones
ε-Caprolactone: Industrially, ε-caprolactone is primarily produced through the Baeyer-Villiger

oxidation of cyclohexanone using peroxy acids like peracetic acid[8][9].

γ-Heptalactone: Synthesis of γ-heptalactone can be achieved through the intramolecular

esterification of 4-hydroxyheptanoic acid catalyzed by a strong acid[2]. Another route involves

the reaction of acrylic acid with butanol[2].

Menthone Lactone: Menthone lactone can be synthesized via the Baeyer-Villiger oxidation of

menthone using an oxidizing agent such as monopersulfuric acid[4].

Experimental Protocols
Synthesis of l-Menthone (Precursor to Menthone Lactone):

Reaction: Oxidation of menthol using an acidic dichromate solution[10].

Procedure:

In a round-bottomed flask equipped with a mechanical stirrer, dissolve sodium dichromate

in water and add concentrated sulfuric acid[10].
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Add menthol to the mixture in portions while stirring. The temperature of the mixture will

rise to about 55°C[10].

After the reaction is complete, the oily layer is separated, washed with a sodium hydroxide

solution, and then distilled under reduced pressure to yield l-menthone[10].

Synthesis of ε-Caprolactone Oligomers:

Reaction: Baeyer-Villiger oxidation of cyclohexanone with a peracid, followed by in-situ

oligomerization[9].

Procedure:

Preheat cyclohexanone and a solvent (e.g., toluene) to 35°C in a reactor[9].

Add a peracid (e.g., perdecanoic acid) in the solvent to the reactor in a specific molar ratio

to the ketone[9].

Heat the mixture to 45-55°C and maintain for 4 hours[9].

The resulting mixture containing oligo(ε-caprolactone) can then be purified by distillation to

remove unreacted starting materials and byproducts[9].

Applications of C7H12O2 Isomers
The diverse structures of C7H12O2 isomers lead to a broad spectrum of applications in drug

development and materials science.

Drug Development
Anti-inflammatory Activity: Cyclopentenone-containing C7H12O2 isomers, analogous to

cyclopentenone prostaglandins, are potent anti-inflammatory agents. Their mechanism of

action often involves the inhibition of the NF-κB signaling pathway, a key regulator of

inflammation[6][8][9]. They can also modulate other inflammatory pathways such as MAPK and

JAK/STAT[6]. Some sesquiterpene lactones have been shown to inhibit the production of pro-

inflammatory cytokines like IL-6 and TNF-α[11][12].
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Anticancer Activity: Several natural and synthetic lactones have demonstrated significant

antitumor activities[1][13][14]. Their mechanisms can include the induction of apoptosis and the

inhibition of cancer cell proliferation[1]. For instance, some lactones act as inhibitors of key

signaling proteins involved in cancer progression[13]. Poly(ε-caprolactone) (PCL) is also

extensively used to create nanoparticles for the delivery of anticancer drugs like paclitaxel and

doxorubicin, with some formulations showing IC50 values in the low µg/mL range[15][16].

Quantitative Data on Biological Activity:

Compound
Class

Isomer
Example

Biological
Activity

Target/Cell
Line

IC50 /
Activity
Data

Reference(s
)

Lactone

Derivative

Polycaprolact

one with

triazole-

SeNPs

Anticancer

MCF-7

(Breast

Cancer)

~10 µg/mL [7]

Lactone

Derivative

Gambogenic

acid-loaded

PCL micelles

Anticancer
HepG2 (Liver

Cancer)
5.04 µg/mL

Sesquiterpen

e Lactone

Parthenolide-

like

compound

(K100)

Anti-

inflammatory

SCp2

(Mammary

Epithelial)

56%

inhibition of

NO at 5 µM

[11]

Materials Science
Biodegradable Polymers: Lactones, particularly ε-caprolactone, are important monomers for

the synthesis of biodegradable polyesters through ring-opening polymerization (ROP)[1][17]

[18]. Poly(ε-caprolactone) (PCL) is a well-studied biocompatible and biodegradable polymer

used in various biomedical applications, including drug delivery systems and tissue engineering

scaffolds[1][19].

Specialty Monomers: C7H12O2 isomers with specific functionalities can be used as specialty

monomers to impart unique properties to polymers, such as improved thermal stability,

chemical resistance, or adhesion[20][21].
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Experimental Protocols in Materials Science:

Ring-Opening Polymerization of ε-Caprolactone:

Catalyst Systems: A wide range of catalysts can be used, including metal-based catalysts

(e.g., tin(II) octoate), enzymatic catalysts (lipases), and organic catalysts[1][22].

General Procedure (using an organocatalyst):

A phenol derivative and a co-catalyst like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) are

used to catalyze the ROP of ε-caprolactone at room temperature[22].

The reaction is typically carried out in bulk or in a suitable solvent.

The molecular weight of the resulting polycaprolactone can be controlled by adjusting the

monomer-to-initiator ratio[22].

Characterization of Polymers:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the structure of the

polymer. For poly(ε-caprolactone), characteristic peaks for the different methylene groups in

the polymer backbone can be observed[23].

Infrared (IR) Spectroscopy: The presence of the ester carbonyl group in the polyester is

confirmed by a strong absorption band around 1720-1740 cm⁻¹[24].

X-ray Diffraction (XRD): Used to determine the crystal structure of the polymer. For example,

poly(7-heptalactone) has been shown to have an orthorhombic unit cell[25].

Visualizing Pathways and Workflows
Signaling Pathways
Anti-inflammatory Mechanism of Cyclopentenone Prostaglandins (Analogue for C7H12O2

Cyclopentenones):
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Caption: Anti-inflammatory signaling pathway of C7H12O2 cyclopentenone analogues.

Experimental Workflows
General Workflow for Synthesis and Characterization of a C7H12O2 Isomer:
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Caption: General experimental workflow for C7H12O2 isomer synthesis.

Workflow for Evaluating Anticancer Activity of a C7H12O2 Isomer:
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Caption: Workflow for in vitro anticancer activity evaluation.

Conclusion
The molecular formula C7H12O2 encompasses a rich diversity of chemical structures with

significant potential in both drug discovery and materials science. From the anti-inflammatory

and anticancer properties of lactones and cyclopentenones to the use of specific isomers as

monomers for biodegradable polymers, these compounds offer a fertile ground for further

research and development. This guide provides a foundational understanding of the synthesis,
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applications, and underlying mechanisms of key C7H12O2 isomers, serving as a valuable

resource for scientists and researchers in the field. Further exploration into the synthesis of

novel isomers and a deeper understanding of their structure-activity relationships will

undoubtedly unlock new opportunities for innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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